
Molecular formula and weight of Disperse Red
362

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 362

Cat. No.: B1176498 Get Quote

Technical Guide: Disperse Red 362
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific data on the

chemical properties of Disperse Red 362. The information herein is compiled from publicly

accessible chemical databases and supplier information.

Chemical Identity and Properties
Disperse Red 362 is a fluorescent dye primarily used in the textile industry for dyeing polyester

fabrics.[1][2] It is also noted for its potential use in biomedical applications as a fluorescent

label for cellular imaging.[3]

There is conflicting information in public databases regarding the precise molecular formula

and weight of Disperse Red 362. The most frequently cited data from chemical suppliers is

presented below. However, researchers should be aware that other sources may list different

values. It is recommended to confirm the properties of any specific lot of material through

analytical testing.

Data Presentation: Chemical Identifiers for Disperse Red 362
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Identifier Value Source(s)

Molecular Formula C₂₃H₁₈N₄O₂ [4][5]

Molecular Weight 382.41 g/mol [4]

CAS Number 158129-94-3 [1][2][6][7]

Synonyms
Brilliant Pink FBS, Disperse

Fluorescent Pink BG
[2][6]

Note on Discrepancies: Some databases provide a significantly different molecular formula

(C₇₉H₁₀₀N₆O₉) and molecular weight (1277.7 g/mol ) for CAS number 158129-94-3. The data

presented in the table reflects the more commonly listed values by commercial suppliers.

Experimental Protocols
A comprehensive search of scientific literature and public databases did not yield specific,

detailed experimental protocols for the use of Disperse Red 362 in research or drug

development applications. While its use as a fluorescent chromophore in biomedical

applications is mentioned, specific methodologies for cell staining, tissue labeling, or as a

component in drug delivery systems are not readily available in the public domain.[3]

General protocols for utilizing fluorescent dyes in biological imaging and assays are widely

published and can serve as a starting point for developing specific methods for Disperse Red
362.[8][9] These would typically involve:

Solubilization: Determining a suitable solvent for the dye that is compatible with the biological

system of interest.

Concentration Optimization: Titrating the dye concentration to achieve optimal signal-to-

noise ratio while minimizing potential cytotoxicity.

Staining/Labeling Procedure: Defining incubation times, temperatures, and washing steps to

ensure specific labeling.

Imaging: Utilizing appropriate fluorescence microscopy techniques with excitation and

emission wavelengths suitable for the dye's spectral properties.
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Toxicological studies for other disperse dyes, such as Disperse Red 1, Disperse Red 11, and

Disperse Red 13, have been conducted and may provide some insight into the potential

biological effects of this class of compounds.[10][11] These studies often involve assays such

as the Ames test for mutagenicity, cytotoxicity assays using cell lines like HepG2, and acute

toxicity tests in aquatic organisms.[10][12]

Signaling Pathways and Logical Relationships
There is currently no publicly available information detailing the interaction of Disperse Red
362 with specific signaling pathways or cellular mechanisms. As such, the creation of a

signaling pathway diagram as requested is not possible at this time.

For researchers investigating the potential biological effects of Disperse Red 362, a logical

workflow for initial toxicological and mechanistic studies could be conceptualized as follows:
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Figure 1. A conceptual workflow for the initial toxicological evaluation of Disperse Red 362.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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